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Compound of Interest

Compound Name: Cyclobutanecarboxylic acid

Cat. No.: B193281 Get Quote

Technical Support Center:
Cyclobutanecarboxylic Acid
This technical support center provides essential guidance for the safe handling and disposal of

cyclobutanecarboxylic acid. The following information is intended for researchers, scientists,

and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with cyclobutanecarboxylic acid?

A1: Cyclobutanecarboxylic acid is a corrosive substance that can cause severe skin burns

and serious eye damage.[1][2][3] It is also classified as a combustible liquid.[1][4] Inhalation

may cause respiratory irritation.[4][5]

Q2: What immediate actions should I take in case of accidental exposure?

A2: In case of any exposure, it is crucial to seek medical attention promptly and show the

Safety Data Sheet (SDS) to the attending physician.[1] Specific first aid measures are detailed

in the table below.

Q3: What personal protective equipment (PPE) is required when handling

cyclobutanecarboxylic acid?
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A3: Appropriate PPE is essential to ensure personal safety. This includes:

Eye/Face Protection: Wear chemical safety goggles or a face shield.[5][6]

Skin Protection: Use chemical-resistant gloves and wear protective clothing to prevent skin

contact.[4][5]

Respiratory Protection: In situations with inadequate ventilation or the potential for inhaling

vapors or mists, a NIOSH-approved respirator should be used.[5]

Q4: How should I properly store cyclobutanecarboxylic acid in the laboratory?

A4: Store cyclobutanecarboxylic acid in a cool, dry, and well-ventilated area.[1][5][7] The

container should be kept tightly closed.[1][2][5] It is incompatible with strong oxidizing agents

and strong bases, so it should be stored away from these substances.[3][5][8]

Q5: What is the correct procedure for disposing of cyclobutanecarboxylic acid waste?

A5: Cyclobutanecarboxylic acid waste must be treated as hazardous waste and disposed of

in accordance with all applicable federal, state, and local regulations.[2][6] Do not dispose of it

down the drain.[1][6] Engage a licensed professional waste disposal service to ensure proper

disposal.[2]

Troubleshooting Guides
Spill Response
Issue: I have spilled a small amount of cyclobutanecarboxylic acid in a well-ventilated fume

hood.

Solution:

Alert Personnel: Inform others in the immediate area of the spill.[9]

Ensure Safety: Ensure you are wearing the appropriate PPE, including gloves, goggles, and

a lab coat.[1]
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Contain the Spill: Use an inert absorbent material such as sand, earth, or vermiculite to

contain the spill.[5][10]

Neutralize (Optional but Recommended): For an acid spill, you can cautiously neutralize the

contained spill with a dilute solution of sodium bicarbonate (5% solution).[11] Use pH paper

to confirm that the spill has been neutralized (aim for a pH between 6 and 8).

Clean-Up: Carefully scoop the absorbed and neutralized material into a suitable, labeled

container for hazardous waste.[12]

Decontaminate: Wipe down the spill area with soap and water.[10][12]

Dispose: Dispose of the waste container and any contaminated cleaning materials as

hazardous waste.[6]

Issue: A large quantity of cyclobutanecarboxylic acid has been spilled outside of a fume

hood.

Solution:

Evacuate: Immediately evacuate the area.[9]

Alert Authorities: Notify your institution's emergency response team or environmental health

and safety office.[9]

Ventilate: If it is safe to do so, increase ventilation to the area by opening windows.

Isolate: Prevent entry to the contaminated area.

Do not attempt to clean up a large spill yourself. Wait for trained emergency response

personnel.

Incompatible Materials Incident
Issue: I have accidentally mixed cyclobutanecarboxylic acid with a strong base.

Solution:
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Be Aware of Potential Reaction: Mixing a carboxylic acid with a strong base can cause an

exothermic reaction, generating heat.

Evacuate and Alert: If the reaction is vigorous or generating fumes, evacuate the immediate

area and alert others.

Do Not Seal the Container: If the substances are in a container, do not seal it, as pressure

may build up.

Seek Guidance: Contact your environmental health and safety office for instructions on how

to handle the resulting mixture for disposal.

Data Presentation
Table 1: Physical and Chemical Properties of Cyclobutanecarboxylic Acid

Property Value Reference

Molecular Formula C₅H₈O₂ [1][13]

Molecular Weight 100.12 g/mol [1][13]

Appearance Colorless to light yellow liquid [1][8][14]

Boiling Point 195 °C [1]

Melting Point -7.5 °C [1]

Flash Point 83 °C (closed cup) [1]

Density 1.047 g/cm³ at 25 °C [1]

pKa 4.785 at 25°C [8]

Solubility Sparingly soluble in water [8]

Table 2: First Aid Measures for Cyclobutanecarboxylic Acid Exposure
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Exposure Route First Aid Procedure Reference

Skin Contact

Immediately remove all

contaminated clothing. Rinse

skin with plenty of water for at

least 15 minutes. Seek

immediate medical attention.

[1][2]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes.

Immediately call a poison

center or doctor.

[1][2]

Inhalation

Move the person to fresh air

and keep them comfortable for

breathing. If breathing is

difficult, give oxygen. Seek

immediate medical attention.

[2][5]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[1][2]

Experimental Protocols
Protocol for Neutralization of Cyclobutanecarboxylic
Acid Waste
Objective: To safely neutralize small quantities of aqueous cyclobutanecarboxylic acid waste

before disposal.

Materials:

Aqueous waste containing cyclobutanecarboxylic acid
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5% Sodium bicarbonate solution

pH paper or a calibrated pH meter

Stir plate and stir bar

Appropriate PPE (gloves, goggles, lab coat)

Fume hood

Procedure:

Work in a well-ventilated chemical fume hood.

Place the container with the acidic waste on a stir plate and add a stir bar.

Begin stirring the solution at a moderate speed.

Slowly and carefully add the 5% sodium bicarbonate solution to the acidic waste. Be

cautious as this will generate carbon dioxide gas, which may cause foaming or bubbling.

Periodically stop the addition of the base and check the pH of the solution using pH paper or

a pH meter.

Continue adding the sodium bicarbonate solution until the pH of the waste is between 6.0

and 8.0.

Once neutralized, the solution can be disposed of in accordance with local regulations. For

many institutions, neutralized aqueous waste can be drain disposed, but always confirm your

institution's specific policies.
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Caption: Workflow for handling a small chemical spill.
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Caption: Logical flow for safe chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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